Cas no 63651-41-2 (2-Butenoic acid, 3-(bromomethyl)-4,4,4-trifluoro-, ethyl ester)

• Product Name: 2-Butenoic acid, 3-(bromomethyl)-4,4,4-trifluoro-, ethyl ester
• CAS No: 63651-41-2
• MF: C₇H₈BrF₃O₂
• MW: 261.036432266235
• CID: 1654931
• Update Time: 2024-09-12

2-Butenoic acid, 3-(bromomethyl)-4,4,4-trifluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(bromomethyl)-4,4,4-trifluoro-, ethyl ester

• Inchi： 1S/C7H8BrF3O2/c1-2-13-6(12)3-5(4-8)7(9,10)11/h3H,2,4H2,1H3
• InChI Key： TUWNQWGOJSEZBE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=C(CBr)C(F)(F)F

Computed Properties

• Exact Mass: 259.96594

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• Boiling Point: 234.1±40.0 °C(Predicted)
• PSA: 26.3